Cas no 314062-45-8 (Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI))

• Product Name: Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI)
• CAS No: 314062-45-8
• MF: C₄H₁₂Cl₂N₂
• MW: 167.106772422791
• CID: 301055
• PubChem ID: 49849345
• Update Time: 2025-05-25

Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI)
• 314062-45-8
• AT24514
• Piperazine-2,2,3,3,5,5,6,6-d8 dihydrochloride, >=98 atom % D, >=98% (CP)
• SCHEMBL1331559
• (2,2,3,3,5,5,6,6-H)piperazine dihydrochloride
• Piperazine-2,2,3,3,5,5,6,6-d8 2HCl
• 2,2,3,3,5,5,6,6-octadeuteriopiperazine;dihydrochloride
• J-018409
• CS-0542650
• 849482-21-9
• (2,2,3,3,5,5,6,6-~2~H_8_)Piperazine--hydrogen chloride (1/2)
• Piperazine Dihydrochloride-d8
• DTXSID10678653
• HY-W102570S
• Piperazine-d8 Dihydrochloride
• AKOS030253216
• Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride
• PiperazineDihydrochloride-d8
• Piperazine-2,2,3,3,5,5,6,6-d8 Dihydrochloride; Ascarex D-d8; Diethylenediamine-d8 Dihydrochloride; Dihydro Pip Wormer-d8; Dowzene DHC-d8; Piperazinium-d8 Dichloride
• DB-309182
• (2,2,3,3,5,5,6,6-(2)H)piperazine dihydrochloride

• Inchi： 1S/C4H10N2.2ClH/c1-2-6-4-3-5-1;;/h5-6H,1-4H2;2*1H/i1D2,2D2,3D2,4D2;;
• InChI Key： CVVIJWRCGSYCMB-VHGLFXLXSA-N
• SMILES： Cl.Cl.N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 166.0879677g/mol
• Monoisotopic Mass: 166.0879677g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Melting Point: >300 °C(lit.)

Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-40-42/43-62-52/53-36/38-63
• Safety Instruction： 22-26-36-63-61-45-36/37
• Hazardous Material Identification：
• Risk Phrases：36/37/38-40-42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride, monohydrate (9CI)

Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride Monohydrate (9CI): A Comprehensive Overview

The compound Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride monohydrate (9CI) with CAS number 314062-45-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a deuterated derivative of piperazine dihydrochloride monohydrate and is widely utilized in various research and industrial applications due to its unique properties and structural features.

Deuterated piperazine derivatives have been extensively studied for their potential applications in drug discovery and development. Piperazine itself is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The deuterium substitution at specific positions in the molecule enhances its stability and alters its pharmacokinetic properties. Recent studies have highlighted the importance of deuterium labeling in improving the bioavailability and reducing the toxicity of certain drugs.

The synthesis of Piperazine-2,2,3,3,5,5,6,6-d8,dihydrochloride monohydrate (9CI) involves a multi-step process that includes deuterium exchange reactions and subsequent purification steps to ensure high purity levels. The dihydrochloride form of the compound is particularly stable under physiological conditions and is often preferred for use in biological assays.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced pharmaceuticals. Researchers have demonstrated that deuterated piperazine derivatives can significantly enhance the efficacy of certain anti-cancer drugs by prolonging their half-life in the bloodstream. For instance, recent studies have shown that incorporating deuterium into piperazine-based drug molecules can reduce metabolic degradation and improve their overall therapeutic index.

In addition to its role in drug development,Piperazine-2,2,3